Cas no 87281-43-4 (5,6,7,8-tetrahydroindolizine-1-carboxylic acid)

5,6,7,8-Tetrahydroindolizine-1-carboxylic acid is a heterocyclic carboxylic acid derivative with a partially saturated indolizine core. Its structure features a fused bicyclic system, combining a pyrrole and a piperidine ring, which confers unique reactivity and potential as a versatile intermediate in organic synthesis. The carboxylic acid moiety enhances its utility in derivatization, enabling the formation of amides, esters, and other functionalized compounds. This scaffold is of interest in medicinal chemistry due to its resemblance to bioactive alkaloids and its potential as a building block for pharmacophores. Its stability and synthetic accessibility make it a valuable candidate for research applications in drug discovery and fine chemical synthesis.

5,6,7,8-tetrahydroindolizine-1-carboxylic acid structure

87281-43-4 structure

Product Name:5,6,7,8-tetrahydroindolizine-1-carboxylic acid

CAS No:87281-43-4

MF:C₁₀H₁₃NO₂

MW:179.215722799301

CID:1120016

PubChem ID:13115071

Update Time:2025-06-08

5,6,7,8-tetrahydroindolizine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5,6,7,8-tetrahydro-1-Indolizinecarboxylic acid
- Methyl 5,6,7,8-Tetrahydro-1-indolizinecarboxylate
- Methyl 5,6,7,8-tetrahydroindolizine-1-carboxylate
- Methyl 5,6,7,8-tetrahydro-1-indolizine-carboxylate
- CS-0136333
- 87281-43-4
- E81688
- RQSAYGOMEZDATQ-UHFFFAOYSA-N
- SCHEMBL16412280
- Methyl5,6,7,8-tetrahydroindolizine-1-carboxylate
- 5,6,7,8-tetrahydroindolizine-1-carboxylic acid
- Inchi： 1S/C10H13NO2/c1-13-10(12)8-5-7-11-6-3-2-4-9(8)11/h5,7H,2-4,6H2,1H3
- InChI Key： RQSAYGOMEZDATQ-UHFFFAOYSA-N
- SMILES： O=C(C1=C2CCCCN2C=C1)OC

Computed Properties

Exact Mass: 179.094628657g/mol
Monoisotopic Mass: 179.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 31.2Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 313.7±30.0 °C at 760 mmHg
Flash Point: 143.5±24.6 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

5,6,7,8-tetrahydroindolizine-1-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5,6,7,8-tetrahydroindolizine-1-carboxylic acid Pricemore >>

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Chemenu	CM333299-1g	Methyl 5,6,7,8-tetrahydroindolizine-1-carboxylate	87281-43-4	95%+	1g	$623	2021-08-18
Chemenu	CM333299-1g	Methyl 5,6,7,8-tetrahydroindolizine-1-carboxylate	87281-43-4	95%+	1g	$***	2023-05-29
TRC	T304155-5mg	5,6,7,8-tetrahydroindolizine-1-carboxylic acid	87281-43-4		5mg	$ 70.00	2022-06-02
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Chemenu	CM333299-100mg	Methyl 5,6,7,8-tetrahydroindolizine-1-carboxylate	87281-43-4	95%+	100mg	$***	2023-05-29
Chemenu	CM333299-250mg	Methyl 5,6,7,8-tetrahydroindolizine-1-carboxylate	87281-43-4	95%+	250mg	$***	2023-05-29
Aaron	AR01X00R-100mg	methyl 5,6,7,8-tetrahydroindolizine-1-carboxylate	87281-43-4	97%	100mg	$73.00	2025-02-12
Aaron	AR01X00R-250mg	methyl 5,6,7,8-tetrahydroindolizine-1-carboxylate	87281-43-4	97%	250mg	$115.00	2025-02-12
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5,6,7,8-tetrahydroindolizine-1-carboxylic acid Production Method

Production Method 1

535-75-1

922-67-8

87281-43-4

87281-44-5

Reaction Conditions

1.1 Catalysts: Dibutyltin dichloride Solvents: Toluene

Reference

X=Y-ZH systems as potential 1,3-dipoles. Part 42. Decarboxylative three carbon ring expansion of cyclic secondary α-amino acids via azomethine ylide formation

Ardill, Harriet; et al, Tetrahedron, 1994, 50(17), 5067-82

Production Method 2

922-67-8

87281-40-1

87281-43-4

Reaction Conditions

1.1 Reagents: Cesium fluoride Catalysts: Methyl triflate

Reference

Thioimidate methylides by the desilylation method: an improved synthesis of pyrrolines and pyrroles

Vedejs, E.; et al, Journal of Organic Chemistry, 1983, 48(24), 4773-5

Production Method 3

535-75-1

922-67-8

87281-43-4

87281-44-5

113521-52-1

Reaction Conditions

1.1 Reagents: Dibutyltin dichloride Solvents: Toluene

Reference

One-pot three-carbon decarboxylative ring expansion of cyclic secondary amino acids. X-ray crystal structure of a substituted 1-azacyclo-octa-2,4-diene

Ardill, Harriet; et al, Journal of the Chemical Society, 1987, (17), 1296-8